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Compound of Interest

Compound Name: Phenanthrene-[U-13C]

Cat. No.: B1146099 Get Quote

An In-Depth Technical Guide to the Safety Data Sheet for Phenanthrene-[U-13C]

Disclaimer: This document is a technical guide based on publicly available Safety Data Sheets

(SDS) for phenanthrene. Phenanthrene-[U-13C] is a stable isotope-labeled version of

phenanthrene. The stable, non-radioactive isotope ¹³C does not significantly alter the chemical

or toxicological properties of the molecule. Therefore, the safety precautions for

Phenanthrene-[U-13C] are considered identical to those for unlabeled phenanthrene.

Researchers, scientists, and drug development professionals should always consult the

specific SDS provided by the supplier before handling this chemical.

Hazard Identification
Phenanthrene is classified as a hazardous substance. The primary hazards are related to its

potential for causing skin and eye irritation, being harmful if swallowed, and its environmental

toxicity.[1][2][3][4] It is also identified as a potential carcinogen.[1]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2][3][4]

Skin Irritation 2
H315: Causes skin irritation.[1]

[3][4]

Eye Irritation 2A
H319: Causes serious eye

irritation.[1][4]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[1]

Carcinogenicity 1B H350: May cause cancer.[1]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation.[1][4]

Hazardous to the aquatic

environment, acute
1

H400: Very toxic to aquatic life.

[4]

Hazardous to the aquatic

environment, chronic
1

H410: Very toxic to aquatic life

with long lasting effects.[2]

Label Elements:

Pictograms: GHS07 (Exclamation Mark), GHS08 (Health Hazard), GHS09 (Environment)

Signal Word: Danger[1] or Warning[3][4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P273: Avoid release to the environment.[2][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.agilent.com/cs/library/msds/FRNH-068R_NAEnglish.pdf
https://www.orgchemboulder.com/SDS/Phenanthrene;%2085-01-8.pdf
https://bg.cpachem.com/msds?num=SB293&dnl=sd_-_Phenanthrene_%5BCAS_85-01-8%5D_%28SB293%29_%28EU%29.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Phenanthrene.pdf
https://www.agilent.com/cs/library/msds/FRNH-068R_NAEnglish.pdf
https://bg.cpachem.com/msds?num=SB293&dnl=sd_-_Phenanthrene_%5BCAS_85-01-8%5D_%28SB293%29_%28EU%29.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Phenanthrene.pdf
https://www.agilent.com/cs/library/msds/FRNH-068R_NAEnglish.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Phenanthrene.pdf
https://www.agilent.com/cs/library/msds/FRNH-068R_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/FRNH-068R_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/FRNH-068R_NAEnglish.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Phenanthrene.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Phenanthrene.pdf
https://www.orgchemboulder.com/SDS/Phenanthrene;%2085-01-8.pdf
https://www.agilent.com/cs/library/msds/FRNH-068R_NAEnglish.pdf
https://bg.cpachem.com/msds?num=SB293&dnl=sd_-_Phenanthrene_%5BCAS_85-01-8%5D_%28SB293%29_%28EU%29.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Phenanthrene.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Phenanthrene.pdf
https://www.orgchemboulder.com/SDS/Phenanthrene;%2085-01-8.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Phenanthrene.pdf
https://www.agilent.com/cs/library/msds/FRNH-068R_NAEnglish.pdf
https://bg.cpachem.com/msds?num=SB293&dnl=sd_-_Phenanthrene_%5BCAS_85-01-8%5D_%28SB293%29_%28EU%29.pdf
https://www.orgchemboulder.com/SDS/Phenanthrene;%2085-01-8.pdf
https://bg.cpachem.com/msds?num=SB293&dnl=sd_-_Phenanthrene_%5BCAS_85-01-8%5D_%28SB293%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[4]

First-Aid Measures
Immediate medical attention is required in case of exposure. The following flowchart outlines

the recommended first-aid procedures.

First-Aid Procedures for Phenanthrene Exposure.

General Advice: Show the safety data sheet to the doctor in attendance.[2]

If Inhaled: Move the person into fresh air. If breathing has stopped, provide artificial

respiration.[4][5]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap

and plenty of water for at least 15 minutes.[4][5] If skin irritation or a rash occurs, get medical

advice.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing for at least 15 minutes and consult a

physician.[4][5]

If Swallowed: Call a poison center or doctor immediately if you feel unwell.[2][3] Rinse mouth

with water.[2] Do not induce vomiting.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Special Hazards: Combustible material.[2] In the event of a fire, hazardous combustion

gases or vapors may be produced.[2] Poisonous gases are produced in a fire.[5]

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.[2][6] Prevent fire extinguishing water from contaminating surface water or

groundwater systems.[2]
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Accidental Release Measures
The following workflow should be followed in the event of a spill.

Workflow for Accidental Release Measures.

Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing dust. Ensure adequate ventilation.[6][7]

Environmental Precautions: Do not let the product enter drains.[2][7] Discharge into the

environment must be avoided as it is very toxic to aquatic life.[2][6]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel the material into a suitable, closed container for disposal.[4][6]

Handling and Storage
Precautions for Safe Handling: Avoid contact with skin and eyes and avoid the formation of

dust and aerosols.[6][7] Provide appropriate exhaust ventilation at places where dust is

formed.[4][6] Do not eat, drink or smoke when using this product.[2]

Conditions for Safe Storage: Store in a cool, dry, and well-ventilated place.[5][6] Keep the

container tightly closed.[5][6] Store away from oxidizing agents, heat, and light.[5]

Exposure Controls/Personal Protection
Exposure Limits:

Exposure limits are typically for coal tar pitch volatiles, which contain phenanthrene.[5]

Organization Exposure Limit (8-hour TWA)

OSHA (PEL) 0.2 mg/m³ (as the Benzene soluble fraction)[5]

NIOSH (REL)
0.1 mg/m³ (as the Cyclohexane extractable

fraction)[5]

ACGIH (TLV) 0.2 mg/m³ (as the Benzene soluble aerosol)[5]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or NIOSH-

approved equipment.[6]

Skin Protection: Handle with gloves. Recommended materials include nitrile rubber (11-13

mil thickness) for normal use and butyl rubber (12-15 mil thickness) for direct contact or spill

cleanup.[1] Wear protective clothing.

Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN

143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-

P2 (EU EN 143) respirator cartridges.[4]

Physical and Chemical Properties
The physical and chemical properties of Phenanthrene-[U-13C] will be very similar to

unlabeled phenanthrene, with a slight increase in molecular weight and density.

Property Value

Molecular Formula C₁₄H₁₀ (Unlabeled)

Molecular Weight 178.23 g/mol (Unlabeled)[4][7]

Appearance Colorless to white crystalline solid.[5]

Odor Faint aromatic odor.[5][8]

Melting Point 98 - 101 °C (208 - 213.8 °F)[1][7]

Boiling Point 332 - 340 °C (629.6 - 644 °F)[1][7]

Density 1.063 g/cm³ at 20 °C (68 °F)[1]

Water Solubility 1.15 mg/L (Insoluble)[1][7]

Partition Coefficient log Pow: 4.46[7]

Stability and Reactivity
Reactivity: No dangerous reactions are known under normal conditions.[1]
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Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).

Possibility of Hazardous Reactions: No dangerous reactions are known.[1]

Conditions to Avoid: Heat, light, and sources of ignition.[5]

Incompatible Materials: Strong oxidizing agents such as perchlorates, peroxides,

permanganates, chlorates, nitrates, chlorine, bromine, and fluorine.[5]

Hazardous Decomposition Products: No dangerous decomposition products are known

under normal use.[1] Fire may produce carbon monoxide and carbon dioxide.[9]

Toxicological Information
The toxicological properties of the ¹³C-labeled compound are expected to be identical to the

unlabeled compound.

Acute Toxicity:

Route Species Value

Oral Mouse LD50 = 700 mg/kg[3][7]

Oral Rat LD50 = 1.8 g/kg[9]

Skin Corrosion/Irritation: Causes skin irritation.[1][3][4]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1][4]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[1]

Carcinogenicity: May cause cancer.[1] The International Agency for Research on Cancer

(IARC) has classified phenanthrene in Group 3: Not classifiable as to its carcinogenicity to

humans, due to inadequate evidence in animals and no adequate data in humans.[10]

However, some safety data sheets list it as a potential carcinogen.[1]

Germ Cell Mutagenicity: Based on available data, the classification criteria are not met.[3]
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Reproductive Toxicity: Based on available data, the classification criteria are not met.[3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][4]

Experimental Protocols:

The provided safety data sheets cite toxicological data such as LD50 values but do not include

detailed experimental protocols for these studies. The LD50 value for oral administration in

mice (700 mg/kg) is a standard measure of acute toxicity, determined through studies where

groups of animals are administered increasing doses of the substance to determine the dose at

which 50% of the test animals die.[3][7]

Ecological Information
Phenanthrene is highly toxic to aquatic life with long-lasting effects.[2]

Test Species Result Duration

Toxicity to fish (LC50)
Lepomis macrochirus

(Bluegill)
0.234 mg/l[2] 96 h

Toxicity to daphnia

(EC50)

Daphnia magna

(Water flea)
0.212 mg/l[2] 48 h

Bioaccumulative

Potential

Bioconcentration

factor (BCF)

Pimephales promelas

(fathead minnow)
5,100[2][7] 28 d

Persistence and Degradability: No data available.[2]

Mobility in Soil: No data available.[2]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.[2] It is

recommended to contact a licensed professional waste disposal service.[7] Do not allow the

product to reach the sewage system, and do not dispose of it with household garbage.[11]
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Transport Information
DOT (US): UN number: 3077, Class: 9, Packing group: III. Proper shipping name:

Environmentally hazardous substance, solid, n.o.s. (phenanthrene).[2]

Regulatory Information
Phenanthrene is subject to various international and national regulations. It is listed on multiple

hazardous substance lists, including those from OSHA, ACGIH, DOT, NIOSH, NTP, and EPA.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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